Cas no 1103515-92-9 (1-(2,4-dimethylbenzenesulfonyl)-N-methyl-2,3-dihydro-1H-indole-2-carboxamide)

• Product Name: 1-(2,4-dimethylbenzenesulfonyl)-N-methyl-2,3-dihydro-1H-indole-2-carboxamide
• CAS No: 1103515-92-9
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 5471493
• Update Time: 2025-08-04

1-(2,4-dimethylbenzenesulfonyl)-N-methyl-2,3-dihydro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)sulfonyl-N-methyl-2,3-dihydroindole-2-carboxamide
• 1-(2,4-dimethylbenzenesulfonyl)-N-methyl-2,3-dihydro-1H-indole-2-carboxamide

• Inchi： 1S/C18H20N2O3S/c1-12-8-9-17(13(2)10-12)24(22,23)20-15-7-5-4-6-14(15)11-16(20)18(21)19-3/h4-10,16H,11H2,1-3H3,(H,19,21)
• InChI Key： PZWRHXGSKPDHCW-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2C)(=O)=O)C2=C(C=CC=C2)CC1C(NC)=O

Additional information on 1-(2,4-dimethylbenzenesulfonyl)-N-methyl-2,3-dihydro-1H-indole-2-carboxamide

Comprehensive Overview of 1-(2,4-dimethylbenzenesulfonyl)-N-methyl-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1103515-92-9)

The compound 1-(2,4-dimethylbenzenesulfonyl)-N-methyl-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1103515-92-9) is a specialized organic molecule with a unique structural framework. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse applications in medicinal chemistry and material science. The presence of both indole and sulfonyl moieties in its structure makes it a subject of interest for researchers exploring novel bioactive molecules. Its systematic name reflects the intricate bonding patterns, including a 2,4-dimethylbenzenesulfonyl group attached to a N-methyl-2,3-dihydro-1H-indole-2-carboxamide backbone.

In recent years, the demand for sulfonamide-based compounds has surged due to their potential in drug discovery and development. Researchers are particularly interested in how modifications to the indole ring or sulfonyl group can influence biological activity. For instance, questions like "What are the pharmacological properties of sulfonamide-indole hybrids?" or "How does the methyl substitution affect solubility?" are frequently searched in scientific databases. This compound's CAS No. 1103515-92-9 serves as a critical identifier for those investigating its synthesis, stability, or potential applications.

The synthesis of 1-(2,4-dimethylbenzenesulfonyl)-N-methyl-2,3-dihydro-1H-indole-2-carboxamide typically involves multi-step reactions, including sulfonylation and amide coupling. These processes are often optimized for yield and purity, addressing common challenges such as byproduct formation or stereochemical control. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards. Such rigorous protocols align with the growing emphasis on green chemistry and sustainable synthesis, topics highly relevant to modern pharmaceutical research.

Beyond its chemical properties, this compound has garnered attention for its potential role in addressing global health challenges. For example, sulfonamide derivatives are being explored for their anti-inflammatory and antimicrobial properties, making them candidates for treating resistant infections. Searches like "sulfonamide indole derivatives in drug design" or "CAS 1103515-92-9 biological activity" highlight the intersection of chemistry and healthcare innovation. Additionally, its structural features may contribute to advancements in catalysis or material engineering, further broadening its relevance.

From a commercial perspective, 1-(2,4-dimethylbenzenesulfonyl)-N-methyl-2,3-dihydro-1H-indole-2-carboxamide is often sourced for research and development purposes. Suppliers and manufacturers prioritize high-purity grades to meet the demands of academic and industrial laboratories. Keywords such as "buy CAS 1103515-92-9" or "sulfonamide indole supplier" reflect the market's focus on accessibility and quality control. Regulatory compliance, including REACH and GMP standards, is also a critical consideration for stakeholders.

In conclusion, 1-(2,4-dimethylbenzenesulfonyl)-N-methyl-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1103515-92-9) represents a compelling example of how tailored molecular design can drive scientific progress. Its multifaceted applications—from pharmaceuticals to advanced materials—underscore the importance of continued research. As interest in structure-activity relationships and sustainable synthesis grows, this compound will likely remain a focal point for innovation and discovery.